Cas no 52565-56-7 (4-Phenyl-2-pyridinecarboxylic Acid)

• Product Name: 4-Phenyl-2-pyridinecarboxylic Acid
• CAS No: 52565-56-7
• MF: C₁₂H₉NO₂
• MW: 199.205363035202
• MDL: MFCD04114164
• CID: 94692
• PubChem ID: 2762843
• Update Time: 2025-05-22

4-Phenyl-2-pyridinecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Phenylpyridine-2-carboxylic acid
• 4-phenylpyridine-2-carboxylic-acid
• 4-phenylipicolinic acid
• 4-phenyl-2-pyridinecarboxylic caid
• 4-Phenyl-2-pyridinecarboxylic acid
• 4-Phenylpicolinic acid
• 4-Phenyl-2-pyridincarbonsaeure
• 4-Phenylpicolinsaeure
• 4-phenyl-pyridine-2-carboxylic acid
• EN300-210191
• 4-Phenylpicolinicacid
• Z1255391304
• SCHEMBL725162
• CS-0205272
• SB53451
• A829148
• AKOS005146143
• DTXSID90376504
• FS-2588
• FT-0650909
• J-515953
• 52565-56-7
• E10169
• MFCD04114164
• Z1741972899
• DB-006897
• 4-Phenyl-2-pyridinecarboxylic Acid

• MDL： MFCD04114164
• Inchi： 1S/C12H9NO2/c14-12(15)11-8-10(6-7-13-11)9-4-2-1-3-5-9/h1-8H,(H,14,15)
• InChI Key： VSKRUAKMKGOMBG-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C=CN=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 199.06300
• Monoisotopic Mass: 199.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.2A^2

Experimental Properties

• Density: 1.241
• Boiling Point: 405 ℃ at 760 mmHg
• Flash Point: 198.7°C
• Refractive Index: 1.613
• PSA: 50.19000
• LogP: 2.44680
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-Phenyl-2-pyridinecarboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 4-Phenyl-2-pyridinecarboxylic Acid

Comprehensive Overview of 4-Phenyl-2-pyridinecarboxylic Acid (CAS No. 52565-56-7): Properties, Applications, and Industry Insights

4-Phenyl-2-pyridinecarboxylic Acid (CAS No. 52565-56-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and versatile applications. This heterocyclic carboxylic acid combines a phenyl group with a pyridine ring, making it a valuable intermediate in synthetic chemistry. Its molecular formula, C₁₂H₉NO₂, and distinct properties have positioned it as a key building block for drug discovery and material science innovations.

In recent years, the demand for 4-Phenyl-2-pyridinecarboxylic Acid has surged, driven by its role in developing small-molecule inhibitors and biologically active compounds. Researchers frequently explore its potential in kinase inhibition and cancer therapeutics, aligning with the growing focus on precision medicine. The compound’s CAS No. 52565-56-7 is often searched in academic databases, reflecting its relevance in high-impact research.

The synthesis of 4-Phenyl-2-pyridinecarboxylic Acid typically involves multi-step organic reactions, including cross-coupling and oxidation processes. Its crystalline structure and solubility profile (moderate in polar solvents like DMSO) make it suitable for high-throughput screening assays. Laboratories prioritize its use in structure-activity relationship (SAR) studies, particularly for optimizing lead compounds in medicinal chemistry.

From an industrial perspective, CAS 52565-56-7 is cataloged by major chemical suppliers as a research-grade reagent, with purity levels exceeding 98%. Quality control protocols emphasize HPLC and NMR validation to ensure batch consistency—a critical factor for reproducibility in preclinical studies. The compound’s stability under standard storage conditions (room temperature, inert atmosphere) further enhances its practicality.

Emerging trends highlight the integration of 4-Phenyl-2-pyridinecarboxylic Acid into AI-driven drug design platforms. Computational chemists leverage its scaffold for virtual screening and molecular docking simulations, addressing contemporary challenges like drug resistance. This synergy between experimental and in silico methodologies underscores the compound’s adaptability to modern biotech workflows.

Environmental and regulatory considerations for 52565-56-7 align with standard green chemistry principles. While not classified as hazardous, its handling requires standard laboratory precautions (gloves, ventilation). The compound’s low ecotoxicity profile supports its sustainable use in industrial-scale synthesis, resonating with the pharmaceutical sector’s push toward eco-friendly manufacturing.

Market analyses project steady growth for pyridine derivatives, with 4-Phenyl-2-pyridinecarboxylic Acid benefiting from expanded applications in agrochemicals and electronic materials. Patent filings reveal its incorporation into OLED precursors and liquid crystal formulations, diversifying its commercial value beyond life sciences.

For researchers sourcing CAS No. 52565-56-7, selecting vendors with ISO-certified production and detailed technical data sheets is recommended. Collaborative studies between academia and industry continue to uncover novel derivatives, reinforcing this compound’s role in advancing next-generation therapeutics and functional materials.